molecular formula C6H6F2N2OS B8416459 Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)-

Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)-

Cat. No.: B8416459
M. Wt: 192.19 g/mol
InChI Key: WHMKOOOGTPXXEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)- is a useful research compound. Its molecular formula is C6H6F2N2OS and its molecular weight is 192.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrimidine, 5-(difluoromethoxy)-2-(methylthio)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H6F2N2OS

Molecular Weight

192.19 g/mol

IUPAC Name

5-(difluoromethoxy)-2-methylsulfanylpyrimidine

InChI

InChI=1S/C6H6F2N2OS/c1-12-6-9-2-4(3-10-6)11-5(7)8/h2-3,5H,1H3

InChI Key

WHMKOOOGTPXXEZ-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=C(C=N1)OC(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirring solution of 2-(methylthio)pyrimidin-5-ol (from step B) (71 mg, 0.50 mmol) in CH3CN (2.5 mL) and water (2.5 mL) at room temperature under argon was added K2CO3 (0.69 g, 5.0 mmol) and followed by 2-chloro-2,2-difluoro-1-phenylethanone (286 mg, 1.5 mmol). The reaction tube was sealed and heated at 80° C. for 5 hours. The reaction was cooled to room temperature. EtOAc (10 mL) was added to the reaction mixture, which was washed with brine (15 mL×3). Organic phase was dried (MgSO4), filtered and concentrated. The crude product was dissolved in a small amount of DCM (˜2 ml) and loaded onto a 40 g ISCO silica gel column which was eluted with a 20 min gradient from 0% to 100% EtOAc/Hexanes. 23 mg (23% for three steps) of 5-(difluoromethoxy)-2-(methylthio)pyrimidine was obtained as an off white solid. MS (ESI) 193 (M+H).
Quantity
71 mg
Type
reactant
Reaction Step One
Name
Quantity
0.69 g
Type
reactant
Reaction Step One
Name
Quantity
2.5 mL
Type
solvent
Reaction Step One
Name
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
286 mg
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three

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